Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(4-ethylsulfonylbenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO5S2/c1-4-23-17(20)15-11(3)10-14(24-15)18-16(19)12-6-8-13(9-7-12)25(21,22)5-2/h6-10H,4-5H2,1-3H3,(H,18,19)
• InChI Key: GBPGHGVKSDRHCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)CC)C
• Molecular Formula: C17H19NO5S2
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzamides can generally be synthesized through the reaction of benzoic acids and amines under certain conditions. Another method involves the condensation of β-dicarbonyl and amine compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzamides, for example, can undergo a variety of reactions, including condensation with carboxylic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, most amides (which includes benzamides) are solids at room temperature and have high boiling points.

Mechanism of Action

Target of Action

It’s known that compounds with similar structures often interact with proteins or enzymes in the body, altering their function and leading to various biological effects .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through a variety of mechanisms, such as binding to active sites, altering protein conformation, or modulating enzymatic activity .

Biochemical Pathways

Compounds with similar structures often influence a variety of biochemical pathways, leading to downstream effects on cellular processes .

Result of Action

The compound’s interaction with its targets can lead to a variety of biological effects, depending on the nature of the targets and the type of interaction .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with targets . .

Advantages and Limitations for Lab Experiments

Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in various in vitro and in vivo assays. However, this compound also has limitations such as its low solubility and stability, which can affect its potency and efficacy.

Future Directions

Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate has several potential future directions in scientific research. It can be further optimized to improve its potency, solubility, and stability. It can also be used in combination with other drugs to enhance its therapeutic efficacy. Additionally, this compound can be used to study the role of tankyrase and PARP in various cellular processes and diseases.

Synthesis Methods

Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 5-bromo-3-methylthiophene-2-carboxylic acid with thionyl chloride to yield 5-bromo-3-methylthiophene-2-carbonyl chloride. This compound is then reacted with ethylamine to yield 5-(ethylamino)-3-methylthiophene-2-carboxylic acid ethyl ester. The final step involves the reaction of this compound with 4-(ethylsulfonyl)aniline to yield this compound.

Scientific Research Applications

Ethyl 5-(4-(ethylsulfonyl)benzamido)-3-methylthiophene-2-carboxylate has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and autoimmune disorders. In scientific research, this compound has been used to inhibit the activity of certain enzymes that are involved in the progression of these diseases.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety measures should be taken when handling this compound.